2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride
Overview
Description
2-Methyl-2-(2-methylphenyl)pyrrolidine hydrochloride, also known as 2-M2MP, is an organic compound belonging to the pyrrolidine family. It is a white crystalline solid with a melting point of 141-143 °C and a molecular weight of 202.7 g/mol. 2-M2MP is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. It is also used in research and development of new drugs, as well as in the synthesis of fine chemicals.
Scientific Research Applications
2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride has a wide range of applications in the scientific research field. It has been used in the development of new drugs, in the synthesis of fine chemicals, and in the study of biochemical and physiological effects. In addition, 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride has been used in the study of enzyme inhibition, as well as in the development of new drugs for the treatment of diseases such as cancer, heart disease, and Alzheimer’s.
Mechanism of Action
2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride has been found to act as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme that breaks down neurotransmitters in the brain, such as dopamine and serotonin. By inhibiting MAO, 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride can increase the levels of these neurotransmitters, which can have a positive effect on mood and behavior.
Biochemical and Physiological Effects
2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride has been found to have a range of biochemical and physiological effects. In animals, 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride has been shown to improve cognition and memory, reduce anxiety, and reduce the symptoms of depression. In addition, 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride has been found to have anti-inflammatory and anti-cancer properties, as well as to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in aqueous solutions. In addition, 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride is non-toxic and has a low cost. However, 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride is not very soluble in organic solvents and has a low solubility in water, which can limit its use in some experiments.
Future Directions
There are a number of potential future directions for research into 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride. These include further studies into its biochemical and physiological effects, as well as its potential use as a drug for the treatment of various diseases. In addition, further research into its mechanism of action and its potential interactions with other drugs could lead to new therapeutic uses. Finally, further studies into its synthesis and its applications in the synthesis of fine chemicals could lead to new and more efficient methods of production.
Synthesis Methods
2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride can be synthesized by a number of methods, including the reaction of 2-methyl-2-phenylpyrrolidine with hydrochloric acid, followed by the addition of sodium hydroxide. The reaction of 2-methyl-2-phenylpyrrolidine with hydrochloric acid produces 2-methyl-2-phenylpyrrolidine hydrochloride, which is then reacted with sodium hydroxide to yield 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride involves the reaction of 2-methylpyrrolidine with 2-methylphenylacetonitrile followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "2-methylpyrrolidine", "2-methylphenylacetonitrile", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: 2-methylpyrrolidine is reacted with 2-methylphenylacetonitrile in ethanol at reflux temperature to form 2-methyl-2-(2-methylphenyl)pyrrolidine.", "Step 2: The resulting product is hydrolyzed with sodium hydroxide in water to form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is then reacted with hydrochloric acid to form 2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride." ] } | |
CAS RN |
1890053-25-4 |
Product Name |
2-methyl-2-(2-methylphenyl)pyrrolidine hydrochloride |
Molecular Formula |
C12H18ClN |
Molecular Weight |
211.7 |
Purity |
95 |
Origin of Product |
United States |
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